Cas no 1806645-47-5 (Methyl 4-(3-methoxy-3-oxopropyl)-2-methylphenylacetate)

• Product Name: Methyl 4-(3-methoxy-3-oxopropyl)-2-methylphenylacetate
• CAS No: 1806645-47-5
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 5005213
• Update Time: 2025-06-30

Methyl 4-(3-methoxy-3-oxopropyl)-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(3-methoxy-3-oxopropyl)-2-methylphenylacetate

• Inchi： 1S/C14H18O4/c1-10-8-11(5-7-13(15)17-2)4-6-12(10)9-14(16)18-3/h4,6,8H,5,7,9H2,1-3H3
• InChI Key： QYVLJZPSSZGQON-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C=CC(CC(=O)OC)=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 288
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6

Additional information on Methyl 4-(3-methoxy-3-oxopropyl)-2-methylphenylacetate

Introduction to Methyl 4-(3-methoxy-3-oxopropyl)-2-methylphenylacetate (CAS No. 1806645-47-5)

Methyl 4-(3-methoxy-3-oxopropyl)-2-methylphenylacetate, a compound with the chemical identifier CAS No. 1806645-47-5, represents a significant advancement in the realm of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in various biochemical pathways and therapeutic interventions.

The molecular framework of Methyl 4-(3-methoxy-3-oxopropyl)-2-methylphenylacetate comprises a phenylacetate moiety linked to a propyl group that is further substituted with a methoxy and an oxo functional group. This unique arrangement of functional groups contributes to its distinct chemical properties, making it a valuable candidate for further investigation in synthetic chemistry and drug development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds that can modulate biological processes at the molecular level. Methyl 4-(3-methoxy-3-oxopropyl)-2-methylphenylacetate has emerged as a promising candidate in this context, particularly due to its ability to interact with various enzymatic and receptor systems. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain key enzymes involved in inflammatory pathways, making it a potential lead for the development of anti-inflammatory agents.

The synthesis of Methyl 4-(3-methoxy-3-oxopropyl)-2-methylphenylacetate involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the phenylacetate core, followed by the introduction of the propyl group with appropriate substitutions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity, underscoring the importance of precision in modern chemical manufacturing.

One of the most intriguing aspects of Methyl 4-(3-methoxy-3-oxopropyl)-2-methylphenylacetate is its potential role in drug discovery. Researchers have been particularly interested in its interactions with proteins and enzymes that are implicated in various diseases. For instance, studies have indicated that this compound may interfere with the activity of certain kinases, which are critical regulators of cell signaling pathways. By modulating kinase activity, Methyl 4-(3-methoxy-3-oxopropyl)-2-methylphenylacetate could potentially be used to develop treatments for conditions such as cancer and neurodegenerative disorders.

The pharmacological profile of Methyl 4-(3-methoxy-3-oxopropyl)-2-methylphenylacetate is further enhanced by its ability to cross the blood-brain barrier, a property that is essential for many therapeutic agents targeting central nervous system disorders. This capability opens up new avenues for treating conditions such as Alzheimer's disease, Parkinson's disease, and other neurological conditions where traditional drugs have limited efficacy.

In addition to its pharmacological potential, Methyl 4-(3-methoxy-3-oxopropyl)-2-methylphenylacetate has also shown promise in agricultural applications. Its molecular structure suggests that it may possess properties that can protect plants from pathogens and pests without harming the environment. This aligns with the growing demand for sustainable agricultural practices and eco-friendly pesticides.

The development of new synthetic methodologies for Methyl 4-(3-methoxy-3-oxopropyl)-2-methylphenylacetate continues to be an area of active research. Innovations in green chemistry have led to more efficient and environmentally friendly synthetic routes, reducing waste and energy consumption. These advancements not only improve the economic feasibility of producing this compound but also contribute to global efforts aimed at reducing the environmental impact of chemical manufacturing.

As our understanding of biological systems continues to evolve, so does our appreciation for the complexity and diversity of compounds like Methyl 4-(3-methoxy-3-oxopropyl)-2-methylphenylacetate. The integration of computational chemistry and artificial intelligence has accelerated the discovery process, allowing researchers to predict and design molecules with specific functionalities more rapidly than ever before. This synergy between experimental chemistry and computational methods holds great promise for unlocking new therapeutic possibilities.

The future prospects for Methyl 4-(3-methoxy-3-oxopropyl)-2-methylphenylacetate are vast and multifaceted. Ongoing clinical trials are exploring its potential as a treatment for various diseases, while researchers continue to uncover new applications in fields such as materials science and nanotechnology. The compound's unique properties make it a versatile tool that can be adapted for multiple uses across different industries.

In conclusion, Methyl 4-(3-methoxy-3-oxopropyl)-2-methylphenylacetate (CAS No. 1806645-47-5) stands as a testament to the ingenuity and perseverance of modern chemists and pharmacologists. Its complex structure, multifaceted applications, and potential benefits underscore its significance as a compound worthy of continued study and development. As research progresses, we can expect to see even more innovative uses emerge from this remarkable molecule.